Cas no 18260-67-8 (4-Pyrimidinamine,2-fluoro-5,6-dimethyl-)

4-Pyrimidinamine,2-fluoro-5,6-dimethyl- structure
18260-67-8 structure
Product Name:4-Pyrimidinamine,2-fluoro-5,6-dimethyl-
CAS No:18260-67-8
MF:C6H8FN3
MW:141.146224021912
CID:122877
PubChem ID:45080448
Update Time:2025-04-18

4-Pyrimidinamine,2-fluoro-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine,2-fluoro-5,6-dimethyl-
    • Pyrimidine, 4-amino-2-fluoro-5,6-dimethyl- (8CI)
    • 18260-67-8
    • SCHEMBL19864844
    • DTXSID601282457
    • 2-fluoro-5,6-dimethylpyrimidin-4-amine
    • 2-Fluoro-5,6-dimethyl-4-pyrimidinamine
    • AKOS006337177
    • Inchi: 1S/C6H8FN3/c1-3-4(2)9-6(7)10-5(3)8/h1-2H3,(H2,8,9,10)
    • InChI Key: PHOHNYJVXVUZLJ-UHFFFAOYSA-N
    • SMILES: FC1=NC(=C(C)C(C)=N1)N

Computed Properties

  • Exact Mass: 141.07034
  • Monoisotopic Mass: 141.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 51.8
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